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Compound of Interest

3-(2-

Compound Name: methoxyethyl)azepanehydrochlori
de

CAS No.: 2866353-14-0

Cat. No.: B6607985

Get Quote

Part 1: Core Directive & Mechanism of Action
1.1 The "Mechanism" of a Building Block

Unlike a finished drug with a single biological target, the "mechanism of action" for 3-(2-

methoxyethyl)azepane hydrochloride is defined by its role as a pharmacophore generator. It
functions through three distinct mechanistic pathways when incorporated into bioactive ligands:

e Conformational Sampling (The Entropy Mechanism):

o Dynamic Flexibility: The 7-membered azepane ring exists in a dynamic equilibrium
between twist-chair and chair conformations. Unlike the rigid piperidine (6-membered) or
pyrrolidine (5-membered) rings, the azepane core allows the attached ligands to sample a
broader conformational space.[2]

o Induced Fit: This flexibility enables the molecule to adopt an "induced fit" within a protein
binding pocket, potentially accessing cryptic pockets that rigid analogs cannot.
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e The "Methoxy Effect" (Solvation & Binding):

o Intramolecular H-Bonding: The ether oxygen on the ethyl side chain can form transient
intramolecular hydrogen bonds with the azepane nitrogen proton (in the free base form) or
with adjacent residues in a protein target.

o Solubility Modulation: The methoxyethyl group acts as a polar solubilizing tail, lowering the
LogD of the parent scaffold without introducing a full hydrogen bond donor (HBD), which is
critical for maintaining membrane permeability (CNS penetration).

» Cationic Interaction (The Pharmacophore):

o Physiological Charge: At physiological pH (7.4), the secondary amine (pKa ~10-11) is
predominantly protonated. This positive charge drives electrostatic interactions (salt
bridges) with conserved aspartate or glutamate residues in GPCRs (e.g., Asp3.32 in
aminergic receptors) or kinases.

1.2 Structural Biology & Pharmacophore Mapping

The 3-substitution pattern creates a chiral center (if not racemic), introducing a vector that
projects the methoxyethyl tail into specific sub-pockets.

e Vector Analysis:
o N1 (Amine): Primary anchor point (lonic Interaction).
o C3 (Chiral Center): Directs the side chain out of the binding plane.

o O (Ether): Secondary anchor point (H-bond Acceptor).

Part 2: Scientific Integrity & Logic (Experimental

Protocols)
2.1 Synthesis & Handling Protocols

o Storage: The hydrochloride salt is hygroscopic. Store at -20°C under argon.

 Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar
solvents (DCM, Hexane) unless converted to the free base.
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Protocol A: Free Base Liberation (for Nucleophilic Coupling)

o Objective: Convert the stable HCI salt into the reactive nucleophilic amine for coupling
reactions (e.g., SNAr, Amide Coupling).

e Reagents: 3-(2-methoxyethyl)azepane HCIl, DCM, 1N NaOH or K2CO3.
o Workflow:

o Dissolve 1.0 eq of the HCI salt in minimal water.

[e]

Add DCM (10 volumes) and cool to 0°C.

o

Slowly add 1N NaOH until pH > 12.

[¢]

Extract the organic layer. Wash with brine.

[e]

Dry over Na2S0O4 and concentrate in vacuo (Note: The free base is an oil and may be
volatile; do not apply high vacuum for extended periods).

Protocol B: Reductive Amination (Scaffold Decoration)

» Objective: Attach the azepane core to an aldehyde-functionalized core (e.g., a kinase hinge
binder).

e Mechanism: Formation of an iminium ion intermediate followed by hydride reduction.

o Step-by-Step:

[¢]

Imine Formation: Combine Aldehyde (1.0 eq) and Azepane Free Base (1.1 eq) in DCE
(Dichloroethane).

[¢]

Activation: Add Acetic Acid (1-2 eq) to catalyze imine formation. Stir for 1h at RT.

[¢]

Reduction: Add STAB (Sodium Triacetoxyborohydride, 1.5 eq).

[e]

Quench: After 16h, quench with saturated NaHCO3.
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o Purification: Isolate via SCX-2 (Strong Cation Exchange) cartridge to remove non-basic
impurities.

2.2 Biological Assay Validation (Off-Target Profiling)

Because azepanes are "privileged structures" in neuroscience, this scaffold may exhibit off-
target activity. Researchers must validate selectivity against:

e Sigma-1 Receptor: High affinity is common for secondary amines with lipophilic tails.
e hERG Channel: Cationic amphiphiles can block hERG.

e Muscarinic Receptors: The 7-membered ring mimics acetylcholine in certain conformations.

Part 3: Visualization & Formatting
3.1 Pharmacophore & Reaction Vector Diagram

The following diagram illustrates the structural vectors and potential binding interactions of the
3-(2-methoxyethyl)azepane scaffold.
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Caption: Pharmacophore mapping of 3-(2-methoxyethyl)azepane, highlighting the three critical
interaction vectors: the cationic amine (ionic anchoring), the ether oxygen (H-bond acceptor),
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and the lipophilic ring (hydrophobic contacts).[3][4]

3.2 Comparative Physicochemical Properties

This table contrasts the azepane scaffold with standard medicinal chemistry rings,

demonstrating why a researcher would choose this specific building block.

Property

Azepane (7-
Membered)

Piperidine (6-
Membered)

Pyrrolidine (5-
Membered)

Impact on
Drug Design

Conformation

Highly Flexible
(Twist-Chair)

Rigid (Chair)

Semi-Rigid
(Envelope)

Induced Fit:
Azepanes fit
"difficult"

pockets.

Lipophilicity
(LogP)

Higher (+CH2)

Moderate

Lower

Permeability:
Azepanes
penetrate CNS
better.

Basicity (pKa)

~11.0

~11.0

~11.3

Solubility: High
aqueous

solubility as salt.

Metabolic
Stability

Moderate (Ring
Oxidation)

High

Moderate

Liability: Watch
for CYP450
oxidation at
C2/CT7.

Space Filling

3D (Spherical)

2D (Planar/Disc)

2D (Planar)

Escaping
Flatland:
Increases sp3

fraction (Fsp3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm9002929
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2Fena410542657
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm1010486
https://www.benchchem.com/product/b6607985?utm_src=pdf-custom-synthesis#bc-rfq
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-6tv1z
https://idus.us.es/server/api/core/bitstreams/269604bf-314f-4f11-89ae-bf5d121c9815/content
https://pubchemlite.lcsb.uni.lu/e/compound/75456971
https://en.wikipedia.org/wiki/Azepane
https://www.benchchem.com/product/b6607985/docs#technical-monograph-3-2-methoxyethyl-azepane-hydrochloride
https://www.benchchem.com/product/b6607985/docs#technical-monograph-3-2-methoxyethyl-azepane-hydrochloride
https://www.benchchem.com/product/b6607985/docs#technical-monograph-3-2-methoxyethyl-azepane-hydrochloride
https://www.benchchem.com/product/b6607985/docs#technical-monograph-3-2-methoxyethyl-azepane-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6607985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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